Cas no 655225-02-8 (Tert-Butyl 4-(3-Bromopropyl)Piperazine-1-Carboxylate)

• Product Name: Tert-Butyl 4-(3-Bromopropyl)Piperazine-1-Carboxylate
• CAS No: 655225-02-8
• MF: C₁₂H₂₃BrN₂O₂
• MW: 307.227222681046
• MDL: MFCD09029312
• CID: 502371
• PubChem ID: 15946517
• Update Time: 2025-05-20

Tert-Butyl 4-(3-Bromopropyl)Piperazine-1-Carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylicacid, 4-(3-bromopropyl)-, 1,1-dimethylethyl ester
• 4-(2-Bromopropyl)-1-piperazinecarboxylic acid, 1,1-dimethylethyl ester
• tert-butyl 4-(3-bromopropyl)piperazine-1-carboxylate
• RW3309
• 4-(3-bromopropyl)-piperazine-1-carboxylic acid tert-butyl ester
• 1-Piperazinecarboxylic acid, 4-(3-bromopropyl)-, 1,1-dimethylethyl ester
• AC-14215
• 4-(3-bromo-propyl)-piperazine-1-carboxylic acid tert-butyl ester
• 1-Boc-4-(3-bromopropyl)piperazine
• EN300-1879955
• SCHEMBL1629939
• tert-Butyl4-(3-bromopropyl)piperazine-1-carboxylate
• DTXSID80580158
• CS-0119889
• 4-(3-Bromopropyl)piperazine-1-carboxylic acid tert-butyl ester
• AKOS015961602
• A26373
• AM807909
• SQJTVQSZFVOIQV-UHFFFAOYSA-N
• MFCD09029312
• RW3309;
• BS-52163
• FT-0765741
• 655225-02-8
• AT11766
• HAY8ZG29J6
• 1,1-Dimethylethyl 4-(3-bromopropyl)-1-piperazinecarboxylate
• 1-Cbz-2-(hydroxymethyl)piperidine
• DB-073627
• Tert-Butyl 4-(3-Bromopropyl)Piperazine-1-Carboxylate

• MDL： MFCD09029312
• Inchi： 1S/C12H23BrN2O2/c1-12(2,3)17-11(16)15-9-7-14(8-10-15)6-4-5-13/h4-10H2,1-3H3
• InChI Key： SQJTVQSZFVOIQV-UHFFFAOYSA-N
• SMILES： BrCCCN1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 306.09400
• Monoisotopic Mass: 306.09429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• Density: 1.264
• Melting Point: 118-121℃
• Boiling Point: 351.474°C at 760 mmHg
• Flash Point: 166.366°C
• Refractive Index: 1.505
• PSA: 32.78000
• LogP: 2.19830
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Tert-Butyl 4-(3-Bromopropyl)Piperazine-1-Carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Tert-Butyl 4-(3-Bromopropyl)Piperazine-1-Carboxylate

Introduction to Tert-Butyl 4-(3-Bromopropyl)Piperazine-1-Carboxylate (CAS No 655225-02-8)

Tert-Butyl 4-(3-Bromopropyl)Piperazine-1-Carboxylate, with the chemical formula C₁₁H₁₈BrN and a CAS number of 655225-02-8, is a significant compound in the field of pharmaceutical research and development. This compound belongs to the piperazine class, which is widely recognized for its diverse biological activities and applications in medicinal chemistry. The presence of a tert-butyl group and a 3-bromopropyl side chain in its molecular structure imparts unique properties that make it a valuable intermediate in synthesizing various bioactive molecules.

The Tert-Butyl 4-(3-Bromopropyl)Piperazine-1-Carboxylate molecule has garnered considerable attention due to its potential role in the development of novel therapeutic agents. Piperazine derivatives are known for their ability to interact with multiple biological targets, making them promising candidates for treating a range of diseases. The specific substitution pattern in this compound enhances its pharmacological profile, enabling it to exhibit desirable effects while minimizing off-target interactions.

In recent years, there has been a surge in research focused on developing new drugs targeting neurological disorders. Piperazine-based compounds have shown particular promise in this area, with several derivatives being investigated for their potential as treatments for conditions such as depression, anxiety, and neurodegenerative diseases. The Tert-Butyl 4-(3-Bromopropyl)Piperazine-1-Carboxylate is no exception and has been explored as a precursor in synthesizing molecules that modulate neurotransmitter systems.

One of the key advantages of using Tert-Butyl 4-(3-Bromopropyl)Piperazine-1-Carboxylate in drug development is its structural flexibility. The combination of the bulky tert-butyl group and the reactive bromopropyl side chain allows for further functionalization, enabling chemists to tailor the compound's properties to specific therapeutic needs. This versatility has made it a valuable building block in the synthesis of more complex molecules with enhanced pharmacological activity.

Recent studies have highlighted the potential of Tert-Butyl 4-(3-Bromopropyl)Piperazine-1-Carboxylate in the development of novel antipsychotic agents. Piperazine derivatives have been shown to interact with serotonin and dopamine receptors, which are crucial targets in treating psychiatric disorders. The unique substitution pattern of this compound may enhance its binding affinity and selectivity, leading to more effective treatments with fewer side effects.

The synthesis of Tert-Butyl 4-(3-Bromopropyl)Piperazine-1-Carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the desired functional groups efficiently. These methods not only improve the efficiency of the synthesis but also allow for better control over the compound's stereochemistry, which is critical for its biological activity.

Another area where Tert-Butyl 4-(3-Bromopropyl)Piperazine-1-Carboxylate has shown promise is in the development of anticancer agents. Piperazine derivatives have been found to inhibit various enzymes involved in cancer cell proliferation and survival. The structural features of this compound make it an excellent candidate for designing molecules that can selectively target cancer cells while sparing healthy tissues. This selectivity is essential for developing effective cancer therapies with minimal toxicity.

The use of computational modeling and molecular dynamics simulations has further enhanced the understanding of how Tert-Butyl 4-(3-Bromopropyl)Piperazine-1-Carboxylate interacts with biological targets. These tools allow researchers to predict the binding affinity and mode of action of potential drug candidates before they are synthesized, saving time and resources. By integrating experimental data with computational insights, scientists can design more effective drugs with improved efficacy and safety profiles.

In conclusion, Tert-Butyl 4-(3-Bromopropyl)Piperazine-1-Carboxylate (CAS No 655225-02-8) is a versatile and valuable compound in pharmaceutical research. Its unique structural features make it an excellent intermediate for synthesizing bioactive molecules targeting various diseases, including neurological disorders and cancer. With ongoing advancements in synthetic chemistry and computational modeling, this compound is poised to play a significant role in the development of next-generation therapeutics.